4-(2-Hydroxyethyl)-3,5-dimethyl-1h-pyrrole-2-carbaldehyde

• CAS No.: 324570-81-2
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C9H13NO2/c1-6-8(3-4-11)7(2)10-9(6)5-12/h5,10-11H,3-4H2,1-2H3
• InChI Key: ZAXNONXVARBAJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1CCO)C)C=O

Description

4-(2-Hydroxyethyl)-3,5-dimethyl-1h-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(2-acetoxyethyl)-3,5-dimethylpyrrole-2-carboxylate (15 g, 53 mmol) was dissolved in TFA (40 ml) and the solution was stirred at 40° C. under nitrogen for 10 min. The reaction mixture was then cooled to 0° C. and triethylorthoformate (9.6 ml, 58 mmol) was added dropwise. The mixture was allowed to warm up to 20° C. and was stirred for 1 hr before being poured into ice water. This was extracted with dichloromethane and the extracts were washed successively with 10% aqueous ammonia and water and dried over MgSO4. 4-(2-acetoxyethyl)-3,5-dimethylpyrrole-2-carboxaldehyde was purified by silica gel chromatography using (7:3) ethyl acetate:hexane. Yield 45%, m.p. 125–27° C. (water).